Characterization of the intermolecular potential well from elastic molecular beam scattering data
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500179
Abstract
The spacings of the glory extrema in the velocity dependence of the total elastic cross sections for atom-atom scattering are analyzed in terms of several recently-proposed analytical forms for the argon-argon and neon-neon pair potentials of intermolecular force. In order to subject these new potential forms to more stringent tests, we compare our calculations with experimental data on argon-argon scattering. Our findings are that a series of potentials developed by Barker and his collaborators to fit macroscopic properties of argon are reasonably consistent with the positions of the glory extrema, and that the so-called MSV potentials proposed by Parson, Siska and Lee to fit their differential scattering cross-section measurements on argon are somewhat less consistent.
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Journal Name：Faraday Discussions of the Chemical Society
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